3-methyl-1-benzothiophen-7-amine hydrochloride
Overview
Description
. It is known for its unique chemical structure and properties, which make it a valuable compound for scientific studies.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-methyl-1-benzothiophen-7-amine hydrochloride can be achieved through various methods. One common approach involves the reaction of 3-methylbenzothiophene with amine under specific conditions. The reaction typically requires a catalyst and controlled temperature to ensure the desired product is obtained .
Industrial Production Methods
Industrial production of this compound often involves large-scale synthesis using optimized reaction conditions to maximize yield and purity. The process may include multiple steps, such as purification and crystallization, to obtain the final product in its hydrochloride form .
Chemical Reactions Analysis
Types of Reactions
3-methyl-1-benzothiophen-7-amine hydrochloride undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form different derivatives.
Reduction: Reduction reactions can modify the compound’s structure and properties.
Substitution: Substitution reactions involve replacing one functional group with another, leading to the formation of new compounds.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents, reducing agents, and various catalysts. The reaction conditions, such as temperature and pressure, are carefully controlled to achieve the desired outcomes .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce a variety of substituted benzothiophene compounds .
Scientific Research Applications
3-methyl-1-benzothiophen-7-amine hydrochloride has a wide range of scientific research applications:
Chemistry: It is used as a building block for synthesizing other complex molecules.
Biology: The compound is studied for its potential biological activities and interactions with biological systems.
Medicine: Research explores its potential therapeutic applications, including its role in drug development.
Industry: The compound’s unique properties make it valuable for various industrial applications, such as in the production of specialty chemicals.
Mechanism of Action
The mechanism of action of 3-methyl-1-benzothiophen-7-amine hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.
Comparison with Similar Compounds
Similar Compounds
Similar compounds to 3-methyl-1-benzothiophen-7-amine hydrochloride include other benzothiophene derivatives, such as:
Uniqueness
What sets this compound apart is its specific substitution pattern and the presence of the amine group, which confer unique chemical and biological properties. These characteristics make it a valuable compound for various research and industrial applications .
Properties
CAS No. |
2639443-78-8 |
|---|---|
Molecular Formula |
C9H10ClNS |
Molecular Weight |
199.7 |
Purity |
95 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
